3-chloro-N-cyclohexyl-4-ethoxybenzamide
Overview
Description
3-chloro-N-cyclohexyl-4-ethoxybenzamide, also known as CHEB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. CHEB has been found to exhibit a variety of biochemical and physiological effects, making it a promising candidate for further study. In
Mechanism of Action
The mechanism of action of 3-chloro-N-cyclohexyl-4-ethoxybenzamide is not fully understood, but it is believed to act through the inhibition of certain enzymes and receptors in the body. For example, 3-chloro-N-cyclohexyl-4-ethoxybenzamide has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory molecules. Additionally, 3-chloro-N-cyclohexyl-4-ethoxybenzamide has been found to bind to and activate peroxisome proliferator-activated receptor gamma (PPARγ), a receptor involved in the regulation of glucose and lipid metabolism.
Biochemical and physiological effects:
3-chloro-N-cyclohexyl-4-ethoxybenzamide has been found to exhibit a variety of biochemical and physiological effects. In addition to its anti-inflammatory, neuroprotective, and antitumor properties, 3-chloro-N-cyclohexyl-4-ethoxybenzamide has been found to exhibit antioxidant properties, making it a potential treatment for oxidative stress-related diseases. Additionally, 3-chloro-N-cyclohexyl-4-ethoxybenzamide has been found to exhibit analgesic properties, making it a potential treatment for pain.
Advantages and Limitations for Lab Experiments
One advantage of using 3-chloro-N-cyclohexyl-4-ethoxybenzamide in lab experiments is its high purity and good yield. Additionally, 3-chloro-N-cyclohexyl-4-ethoxybenzamide has been found to exhibit a variety of biochemical and physiological effects, making it a versatile compound for study. One limitation of using 3-chloro-N-cyclohexyl-4-ethoxybenzamide in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
For research on 3-chloro-N-cyclohexyl-4-ethoxybenzamide include further exploration of its mechanism of action, as well as its potential therapeutic applications in various diseases. Additionally, research on the pharmacokinetics and pharmacodynamics of 3-chloro-N-cyclohexyl-4-ethoxybenzamide is needed to better understand its efficacy and safety. Finally, research on the synthesis of 3-chloro-N-cyclohexyl-4-ethoxybenzamide analogs may lead to the development of even more potent and selective compounds for therapeutic use.
Scientific Research Applications
3-chloro-N-cyclohexyl-4-ethoxybenzamide has been found to exhibit potential therapeutic applications in various scientific research studies. One study found that 3-chloro-N-cyclohexyl-4-ethoxybenzamide has anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as arthritis. Another study found that 3-chloro-N-cyclohexyl-4-ethoxybenzamide has neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, 3-chloro-N-cyclohexyl-4-ethoxybenzamide has been found to exhibit antitumor properties, making it a potential treatment for cancer.
properties
IUPAC Name |
3-chloro-N-cyclohexyl-4-ethoxybenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20ClNO2/c1-2-19-14-9-8-11(10-13(14)16)15(18)17-12-6-4-3-5-7-12/h8-10,12H,2-7H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWWUDTRIUGOFLM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NC2CCCCC2)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.78 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-cyclohexyl-4-ethoxybenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.